(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine
Overview
Description
Molecular Structure Analysis
The molecular structure of “(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine” contributes to its diverse applications. The presence of a methylpiperazinyl group and a cyclopropyl group may influence its reactivity and interaction with other substances .Chemical Reactions Analysis
The specific chemical reactions involving “(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine” are not detailed in the search results. Its reactivity may be influenced by its molecular structure .Scientific Research Applications
Electro-Optic Device Applications
This compound has been utilized in the synthesis of organic non-linear optical (NLO) single crystals, which are crucial for electro-optic device applications. The material synthesized from this compound has been shown to possess non-centrosymmetric nature, essential for NLO properties. Its suitability for electro-optic devices was confirmed through various tests, including the Kurtz and Perry powder technique, which revealed its SHG efficiency to be higher than that of standard KDP .
Anti-Inflammatory Pharmacology
In the field of pharmacology, derivatives of this compound have been investigated for their anti-inflammatory effects. Studies have shown that these derivatives can significantly reduce inflammatory responses, such as oedema formation and cell migration, and decrease the activity of pro-inflammatory cytokines like TNF-α and IL-1β .
Nanoparticle Synthesis
The compound has found application in the preparation of uniform silver nanoparticles. It acts as a solvating and stabilizing agent, which is critical in developing nanoparticles with consistent size and shape, a factor that greatly influences their physical and chemical properties .
Leukemia Treatment Research
A structural derivative of this compound has been identified in the context of leukemia treatment. Imatinib, a therapeutic agent used to treat leukemia, has been characterized in the form of its piperazin-1-ium salt, showcasing the compound’s relevance in medical research and drug development .
Mechanism of Action
The mechanism of action of “(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine” is not specified in the search results. Its effects would depend on the context of its use, such as the type of research or application.
Safety and Hazards
properties
IUPAC Name |
[1-[(4-methylpiperazin-1-yl)methyl]cyclopropyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3/c1-12-4-6-13(7-5-12)9-10(8-11)2-3-10/h2-9,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FORGGLWHUSAYED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2(CC2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60672444 |
Source
|
| Record name | 1-{1-[(4-Methylpiperazin-1-yl)methyl]cyclopropyl}methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60672444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine | |
CAS RN |
1015846-52-2 |
Source
|
| Record name | 1-{1-[(4-Methylpiperazin-1-yl)methyl]cyclopropyl}methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60672444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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